Cas no 1006436-51-6 (2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine)

2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine structure
1006436-51-6 structure
Product Name:2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine
CAS No:1006436-51-6
MF:C6H8F3N3
MW:179.1430311203
CID:1077070
PubChem ID:19620741
Update Time:2025-04-20

2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Trifluoromethyl-pyrazol-1-yl)-ethylamine
    • AKOS B020998
    • AKOS PAO-0983
    • ART-CHEM-BB B020998
    • 2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine
    • 2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-amine
    • 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine
    • AKOS000301611
    • EN300-51753
    • BBL038052
    • F2198-0020
    • MFCD04970067
    • 2-[3-(trifluoromethyl)pyrazol-1-yl]ethanamine
    • G42659
    • 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)ethanamine
    • SB75081
    • STK347009
    • 1006436-51-6
    • OBZDBRBYLJWVPQ-UHFFFAOYSA-N
    • MDL: MFCD04970067
    • Inchi: 1S/C6H8F3N3/c7-6(8,9)5-1-3-12(11-5)4-2-10/h1,3H,2,4,10H2
    • InChI Key: OBZDBRBYLJWVPQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CN(CCN)N=1)(F)F

Computed Properties

  • Exact Mass: 179.06703175g/mol
  • Monoisotopic Mass: 179.06703175g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 43.8Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 217.1±40.0 °C at 760 mmHg
  • Flash Point: 85.1±27.3 °C
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine Security Information

2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine Pricemore >>

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